Cas no 22280-62-2 (2-Amino-6-methyl-5-nitropyridine)

• Product Name: 2-Amino-6-methyl-5-nitropyridine
• CAS No: 22280-62-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00053582
• CID: 52022
• PubChem ID: 125307714
• Update Time: 2025-11-02

2-Amino-6-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-nitro-2-picoline
• 6-METHYL-5-NITRO-PYRIDIN-2-YLAMINE
• 6-AMINO-2-METHYL-3-NITROPYRIDINE
• 6-AMINO-3-NITRO-2-METHYLPYRIDINE
• 2-AMINO-5-NITRO-6-METHYL PYRIDINE
• 2-AMINO-5-NITRO-6-PICOLINE
• 2-Amino-6-methyl-5-nitropyridine
• (6-(pyrrolidin-1-yl)pyridin-3-yl)methanol
• 2-Pyridinamine, 6-methyl-5-nitro-
• 6-methyl-5-nitropyridin-2-amine
• 2-methyl-3-nitro-6-aminopyridine
• 6-Methyl-5-nitro-2-pyridinamine
• 6-Methyl-5-nitro-2-pyridylamin
• 2-amino-5-nitro-6-methylpyridine
• BGMZTBKXOFFTBJ-UHFFFAOYSA-N
• 6-methyl-5-nitro-2-pyridylamine
• 6-methyl-5-nitropyridin-2-amin
• BP-10019
• NSC63855
• DTXSID00289772
• EN300-85402
• Z1203162411
• MFCD00053582
• Q-103408
• SY016216
• 2-amino-6-methyl-5-nitro pyridine
• 22280-62-2
• FT-0630166
• BCP23376
• PS-4395
• AM20050962
• AKOS002676259
• AB02246
• AC-5416
• 6-Methyl-5-nitropyridin-2-ylamine
• NSC 63855
• SCHEMBL539616
• 2-Methyl-3-nitro-6-amino pyridine
• AN-228/40262599
• NCIOpen2_000133
• 2-Amino-5-nitro-6-picoline (2-Amino-6-methyl-5-nitropyridine)
• NSC-63855
• 6-Methyl-5-nitro-2-pyridinamine #
• CS-W002262
• A2326
• DB-031374
• 675-118-4

• MDL： MFCD00053582
• Inchi： 1S/C6H7N3O2/c1-4-5(9(10)11)2-3-6(7)8-4/h2-3H,1H3,(H2,7,8)
• InChI Key： BGMZTBKXOFFTBJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(N)N=C1C)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.053826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3682 (rough estimate)
• Melting Point: 189.0 to 193.0 deg-C
• Boiling Point: 327.3℃ at 760 mmHg
• Flash Point: 151.7℃
• Refractive Index: 1.6500 (estimate)
• PSA: 84.73000
• LogP: 1.98480
• Solubility: Not available

2-Amino-6-methyl-5-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Amino-6-methyl-5-nitropyridine

Comprehensive Guide to 2-Amino-6-methyl-5-nitropyridine (CAS No. 22280-62-2): Properties, Applications, and Market Insights

2-Amino-6-methyl-5-nitropyridine (CAS No. 22280-62-2) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its amino and nitro functional groups, is a key intermediate in synthesizing bioactive molecules. Researchers and industry professionals frequently search for "2-Amino-6-methyl-5-nitropyridine uses," "CAS 22280-62-2 suppliers," and "nitropyridine synthesis," highlighting its relevance in modern chemistry.

The molecular structure of 2-Amino-6-methyl-5-nitropyridine includes a pyridine ring substituted with a methyl group at the 6-position, a nitro group at the 5-position, and an amino group at the 2-position. This unique arrangement contributes to its reactivity and solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its molecular weight is 153.14 g/mol, and it typically appears as a yellow to light brown crystalline powder. These properties make it valuable for heterocyclic chemistry applications, particularly in designing drug candidates and crop protection agents.

In the pharmaceutical industry, 2-Amino-6-methyl-5-nitropyridine serves as a building block for antimicrobial and anti-inflammatory compounds. Recent studies explore its potential in developing kinase inhibitors, a hot topic in cancer research. The agrochemical sector utilizes this compound in creating herbicides and pesticides, addressing the growing demand for sustainable crop solutions. With increasing interest in "green chemistry alternatives," researchers are investigating eco-friendly synthesis routes for this nitropyridine derivative.

The global market for 2-Amino-6-methyl-5-nitropyridine is expanding, driven by rising R&D investments in precision agriculture and targeted therapies. Suppliers often list this compound under search terms like "high-purity 22280-62-2" or "2-Amino-6-methyl-5-nitropyridine for research." Quality control parameters include HPLC purity (>98%) and spectroscopic validation (NMR, IR). Storage recommendations typically suggest keeping the compound in a cool, dry place away from light to maintain stability.

From a regulatory perspective, 2-Amino-6-methyl-5-nitropyridine requires proper handling under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, researchers should consult SDS documentation for specific precautions. The compound's environmental fate and biodegradability are current research focuses, aligning with the chemical industry's emphasis on sustainable practices.

Emerging applications include using 2-Amino-6-methyl-5-nitropyridine in material science, particularly for creating functionalized polymers with specialized electronic properties. This versatility explains why search queries like "nitropyridine in organic electronics" have gained traction. The compound's structure-activity relationships continue to be explored through computational chemistry methods, including molecular docking studies.

For synthetic chemists, 2-Amino-6-methyl-5-nitropyridine offers multiple derivatization opportunities at its amino and nitro groups. Recent publications describe its use in multicomponent reactions and catalyzed transformations. These developments respond to the pharmaceutical industry's need for diverse chemical scaffolds in drug discovery programs.

Analytical characterization of 2-Amino-6-methyl-5-nitropyridine typically involves chromatographic techniques (HPLC, GC) and spectroscopic methods (MS, NMR). Researchers emphasize the importance of batch-to-batch consistency, especially when the compound is used as a pharmaceutical intermediate. This attention to quality aligns with current Good Manufacturing Practice (cGMP) standards for active pharmaceutical ingredients (APIs).

The future outlook for 2-Amino-6-methyl-5-nitropyridine appears promising, with potential applications in bioconjugation chemistry and diagnostic reagent development. As the scientific community addresses challenges like "scalable nitropyridine synthesis" and "selective functionalization," this compound will likely remain important in medicinal chemistry and agrochemical innovation.